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Compound of Interest

Compound Name: 3-(Furan-2-YL)-2-hydroxypyridine

CAS No.: 30236-47-6

Cat. No.: B6319408

Get Quote

The accurate determination of a molecule's identity begins with its fundamental properties:

molecular formula and theoretical molecular weight. 3-(Furan-2-yl)-2-hydroxypyridine is a

bifunctional molecule incorporating both a pyridine and a furan moiety, structural motifs

prevalent in many biologically active compounds.[1][2][3]

Chemical Structure and Molecular Formula
The structure consists of a furan ring attached at the 2-position to a pyridine ring, which is itself

substituted with a hydroxyl group at the 2-position. This arrangement dictates the precise count

of each element.

Pyridine Core: C₅H₅N

Furan Core: C₄H₄O

Assembly: A C-C bond links position 3 of the pyridine ring to position 2 of the furan ring. A

hydroxyl group (-OH) replaces the hydrogen at position 2 of the pyridine ring.

Resulting Molecular Formula: C₉H₇NO₂
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Calculation of Theoretical Molecular Weight
Based on the molecular formula, we can calculate two critical mass values: the average

molecular weight (used for bulk stoichiometric calculations) and the monoisotopic mass (the

exact mass used in high-resolution mass spectrometry).

Average Molecular Weight: Calculated using the weighted average atomic mass of each

element.

Carbon (C): 9 × 12.011 u = 108.099 u

Hydrogen (H): 7 × 1.008 u = 7.056 u

Nitrogen (N): 1 × 14.007 u = 14.007 u

Oxygen (O): 2 × 15.999 u = 31.998 u

Total Average Molecular Weight = 161.16 g/mol

Monoisotopic Mass: Calculated using the mass of the most abundant isotope of each

element (¹²C, ¹H, ¹⁴N, ¹⁶O). This is the value experimentally observed in HRMS.

Carbon (¹²C): 9 × 12.000000 u = 108.000000 u

Hydrogen (¹H): 7 × 1.007825 u = 7.054775 u

Nitrogen (¹⁴N): 1 × 14.003074 u = 14.003074 u

Oxygen (¹⁶O): 2 × 15.994915 u = 31.989830 u

Total Monoisotopic Mass = 161.047679 u

Summary of Physicochemical Data
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Property Value Rationale / Standard

Molecular Formula C₉H₇NO₂
Based on structural analysis of

constituent rings.

Average Molecular Weight 161.16 g/mol
IUPAC atomic weights, for

stoichiometric calculations.

Monoisotopic Mass 161.047679 Da
Exact mass of the most

abundant isotopes, for HRMS.

Predicted logP ~1.0 - 1.5
Computational prediction for

hydrophobicity.

Parent Scaffolds 3-Hydroxypyridine, Furan

Heterocyclic building blocks

common in pharmaceuticals.[4]

[5]

Experimental Verification via High-Resolution Mass
Spectrometry (HRMS)
While theoretical calculations provide a target, only experimental verification can confirm the

molecular weight and, by extension, the elemental composition of a newly synthesized

compound. High-Resolution Mass Spectrometry (HRMS) is the gold standard for this task,

offering unparalleled accuracy and confidence in identification.[6][7] The protocol described

below is a self-validating workflow designed for robust and unambiguous characterization.

Causality of Method Selection
Why Mass Spectrometry? MS directly measures the mass-to-charge ratio (m/z) of ions,

providing the most direct evidence of molecular weight. It is a highly sensitive technique

requiring minimal sample.[8][9]

Why High-Resolution? HRMS instruments (e.g., Orbitrap, TOF, FT-ICR) can measure m/z to

within a few parts-per-million (ppm). This extreme accuracy allows for the differentiation of

molecules with the same nominal mass but different elemental formulas (isobars), thereby

confirming the elemental composition.
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Why Electrospray Ionization (ESI)? ESI is a "soft" ionization technique ideal for polar

molecules like 3-(Furan-2-yl)-2-hydroxypyridine. It typically generates protonated

molecules ([M+H]⁺) or deprotonated molecules ([M-H]⁻) with minimal fragmentation, making

the resulting spectrum easy to interpret.

Experimental Workflow Diagram
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Sample & System Preparation

LC-HRMS Analysis

Data Processing & Verification

1. Sample Solubilization
(0.1 mg/mL in MeOH/H2O)

2. Mobile Phase Prep
(H2O/ACN + 0.1% Formic Acid)

3. System Calibration
(Infuse Calibrant Solution)

4. Sample Injection
(~1-5 µL into LC system)

5. Chromatographic Separation
(C18 Column)

6. ESI Ionization
(Positive Ion Mode)

Analyte Elutes

7. Mass Analysis
(Orbitrap or TOF Analyzer)

8. Ion Detection

9. Extract Ion Chromatogram
(Target m/z ± 5 ppm)

10. Generate Mass Spectrum
(From Chromatographic Peak)

11. Validate Mass Accuracy
(Measured vs. Theoretical)

12. Confirm Formula
(Isotopic Pattern Matching)

Final Report:
Measured Mass: 162.0549

Mass Error: < 2 ppm
Formula: C9H8NO2+

Click to download full resolution via product page

Caption: High-Resolution LC-MS workflow for molecular weight verification.
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Detailed Protocol for HRMS Analysis
This protocol outlines the steps for confirming the molecular weight of a synthesized batch of 3-
(Furan-2-yl)-2-hydroxypyridine.

System Preparation and Calibration:

Objective: To ensure the mass spectrometer is operating within specified accuracy (< 5

ppm).

Procedure: Prepare the mobile phases (A: Water + 0.1% Formic Acid; B: Acetonitrile +

0.1% Formic Acid). Before sample analysis, perform a system calibration using a

standard, well-characterized calibration solution appropriate for the instrument's mass

range and positive ionization mode. This step is critical for ensuring trustworthiness.

Sample Preparation:

Objective: To prepare a clean, soluble sample at an appropriate concentration for ESI-MS.

Procedure: Accurately weigh and dissolve the sample in a suitable solvent (e.g., methanol

or a mixture of acetonitrile and water) to a final concentration of approximately 0.1 mg/mL.

Filter the sample through a 0.22 µm syringe filter to remove any particulates that could

clog the system.

LC-MS Method Configuration:

Objective: To separate the analyte from potential impurities and introduce it into the mass

spectrometer.

Chromatography: Use a standard C18 analytical column. Program a gradient elution from

5% B to 95% B over several minutes to ensure the compound elutes as a sharp peak.

Mass Spectrometry: Set the instrument to acquire data in positive ion mode (to detect

[M+H]⁺). Define a full scan range from m/z 100 to 500. Set the resolution to a high value

(e.g., >60,000) to achieve the necessary mass accuracy.

Data Acquisition and Analysis:
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Objective: To acquire and process the data to determine the experimental mass.

Procedure: Inject 1-5 µL of the prepared sample. Once the run is complete, process the

data using the instrument's software.

Analysis:

Locate the chromatographic peak for the compound of interest.

Generate the mass spectrum corresponding to this peak.

Identify the peak for the protonated molecule, [M+H]⁺. Its theoretical m/z is 161.047679

(monoisotopic mass) + 1.007276 (mass of H⁺) = 162.054955.

Compare the experimentally measured m/z to this theoretical value. The mass error

should be below 5 ppm, and ideally below 2 ppm.

Further validate the finding by examining the isotopic pattern, which should match the

theoretical pattern for a C₉H₇NO₂ molecule.

Synthesis and Broader Characterization Context
The determination of molecular weight is a cornerstone of a broader characterization strategy.

The synthesis of 3-hydroxypyridines often involves the rearrangement of furan derivatives, a

process that can be performed with ammonia at high temperature and pressure.[3][10]

Understanding the reaction pathway is crucial for anticipating potential byproducts that might

interfere with analysis.

For unambiguous structural confirmation, HRMS data must be correlated with other

spectroscopic techniques. As demonstrated in the characterization of related furan-terpyridine

derivatives, Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are essential

to confirm the connectivity and functional groups of the molecule.[6][7]

Conclusion
The theoretical molecular weight of 3-(Furan-2-yl)-2-hydroxypyridine (C₉H₇NO₂) is 161.16

g/mol (average mass) with a monoisotopic mass of 161.047679 Da. For all research and

development purposes, this value must be confirmed experimentally. The authoritative method
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for this is High-Resolution Mass Spectrometry, which provides a highly accurate mass

measurement capable of verifying the compound's elemental composition. The detailed

workflow presented in this guide offers a robust, self-validating system for any scientist or

professional engaged in the synthesis, analysis, or development of this and related heterocyclic

compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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